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8-Hydroxyhyperforin 8,1-hemiacetal 8-Hydroxyhyperforin 8,1-hemiacetal
Brand Name: Vulcanchem
CAS No.: 59014-02-7
VCID: VC0211161
InChI: InChI=1S/C35H52O5/c1-22(2)13-12-18-31(11)27(15-14-23(3)4)21-32(19-16-24(5)6)29(37)33(20-17-25(7)8)30(38)34(31,28(36)26(9)10)35(32,39)40-33/h13-14,16-17,26-27,39H,12,15,18-21H2,1-11H3/t27-,31+,32+,33+,34+,35-/m0/s1
SMILES: CC(C)C(=O)C12C(=O)C3(C(=O)C(C1(O3)O)(CC(C2(C)CCC=C(C)C)CC=C(C)C)CC=C(C)C)CC=C(C)C
Molecular Formula: C35H52O5
Molecular Weight:

8-Hydroxyhyperforin 8,1-hemiacetal

CAS No.: 59014-02-7

Reference Standards

VCID: VC0211161

Molecular Formula: C35H52O5

Molecular Weight:

8-Hydroxyhyperforin 8,1-hemiacetal - 59014-02-7

CAS No. 59014-02-7
Product Name 8-Hydroxyhyperforin 8,1-hemiacetal
Molecular Formula C35H52O5
IUPAC Name (1R,3R,4R,5S,7R,8S)-8-hydroxy-4-methyl-1,5,7-tris(3-methylbut-2-enyl)-4-(4-methylpent-3-enyl)-3-(2-methylpropanoyl)-9-oxatricyclo[5.2.1.03,8]decane-2,10-dione
Standard InChI InChI=1S/C35H52O5/c1-22(2)13-12-18-31(11)27(15-14-23(3)4)21-32(19-16-24(5)6)29(37)33(20-17-25(7)8)30(38)34(31,28(36)26(9)10)35(32,39)40-33/h13-14,16-17,26-27,39H,12,15,18-21H2,1-11H3/t27-,31+,32+,33+,34+,35-/m0/s1
SMILES CC(C)C(=O)C12C(=O)C3(C(=O)C(C1(O3)O)(CC(C2(C)CCC=C(C)C)CC=C(C)C)CC=C(C)C)CC=C(C)C
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PubChem Compound 21603446
Last Modified Nov 13 2021
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